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Compound of Interest |

Compound Name: 5-(Acetyloxy)-2(1H)-pyridinone
CAS No.: 71847-90-0
Cat. No.: B13755143
Get Quote
. J

Executive Summary

This technical guide provides a comprehensive analysis of 5-acetoxy-2-pyridone (also known
as 5-acetyloxy-2(1H)-pyridinone), a critical heterocyclic intermediate in medicinal chemistry.
Characterized by a molecular weight of 153.14 g/mol , this compound serves as a protected
derivative of 5-hydroxy-2-pyridone. It is frequently utilized in the synthesis of antifibrotic agents
(analogs of Pirfenidone), antifungal pharmacophores, and as a prodrug moiety to enhance the
lipophilicity of hydroxylated pyridones. This document details its physicochemical properties,
synthesis protocols, and metabolic relevance.[1]

Chemical Identity and Physicochemical
Properties[2][3][4][5][6][7]
Structural Specifications

The core structure consists of a six-membered nitrogen-containing ring (pyridone) substituted
with an acetoxy ester group at the 5-position. The molecule exhibits lactam-lactim tautomerism,
predominantly existing in the 2-pyridone (lactam) form in the solid state and polar solvents.
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Property Specification

IUPAC Name 5-acetyloxy-1H-pyridin-2-one
Common Name 5-acetoxy-2-pyridone

CAS Registry Number 71847-90-0

Molecular Formula

Molecular Weight 153.14 g/mol
Exact Mass 153.0426 Da
Physical State Off-white to pale yellow crystalline solid

Soluble in DMSO, DMF, Methanol; Sparingly

Solubilit
Y soluble in water

Tautomeric Equilibrium

A critical feature of 2-pyridones is the equilibrium between the lactam (NH-C=0) and lactim
(N=C-OH) forms. For 5-acetoxy-2-pyridone, the electron-withdrawing nature of the acetoxy
group at position 5 stabilizes the lactam form, which is the reactive species in N-alkylation
reactions.

Lactam Form Proton Transf Lactim Form
(2-Pyridone) - ITYL Ry, (2-Hydroxypyridine)
Predominant in solution Minor tautomer
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Figure 1: Tautomeric equilibrium favoring the lactam form in polar media.

Synthetic Methodology
Synthesis Protocol: Acetylation of 5-Hydroxy-2-Pyridone

The most reliable synthetic route involves the O-acetylation of the precursor 5-hydroxy-2(1H)-
pyridinone. This reaction must be controlled to prevent N-acetylation, although the O-acyl form
is thermodynamically favored under basic catalysis.
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Reagents & Materials:
e Precursor: 5-Hydroxy-2(1H)-pyridinone (1.0 eq)

o Acylating Agent: Acetic Anhydride (

) (1.2 eq)

» Solvent/Base: Anhydrous Pyridine (Solvent volume: 10 mL/g of precursor)

o Catalyst: 4-Dimethylaminopyridine (DMAP) (0.05 eq) - Optional for rate acceleration

Step-by-Step Workflow:

e Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve
5-hydroxy-2(1H)-pyridinone in anhydrous pyridine under an inert atmosphere (

or Ar).

» Addition: Cool the solution to 0°C using an ice bath. Dropwise add acetic anhydride over 15
minutes to control the exotherm.

e Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for
4-6 hours. Monitor reaction progress via TLC (Eluent: 5% MeOH in DCM).

e Quenching: Once the starting material is consumed, quench the reaction by adding 5 mL of
methanol (reacts with excess anhydride).

« |solation: Concentrate the mixture under reduced pressure to remove pyridine.

 Purification: Redissolve the residue in Ethyl Acetate and wash sequentially with:

o

1M HCI (to remove residual pyridine)

Saturated

o

(to neutralize acids)

[¢]

Brine[2]
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e Drying: Dry the organic layer over anhydrous

, filter, and concentrate to yield the crude solid. Recrystallize from Ethanol/Hexane if
necessary.

Precursor: Reagents:
e e Ac20 + Pyridine
S (0°C to RT)

Dissolution /Dropwise Addition

Reaction Mixture:
O-Acetylation Process

TLC Confirmation

Workup:
1. MeOH Quench
2. HCI Wash
3. Extraction

Crystallization

Final Product:
5-Acetoxy-2-pyridone
(Yield: ~85%)
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Figure 2: Step-wise synthesis workflow for 5-acetoxy-2-pyridone.

Applications in Drug Development[2]
Prodrug Design and Metabolite Masking
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5-acetoxy-2-pyridone serves as a prodrug model for 5-hydroxy-2-pyridone. The free hydroxyl
group at position 5 is a primary site for Phase Il conjugation (glucuronidation) in vivo, leading to
rapid renal clearance.

o Mechanism: Acetylation masks the polar hydroxyl group, increasing lipophilicity (

) and enhancing membrane permeability.

» Bioactivation: Upon systemic absorption, nonspecific esterases hydrolyze the ester bond,
releasing the active 5-hydroxy-2-pyridone pharmacophore.

Intermediate for N-Substituted Pyridones

The compound is a key building block for N-aryl and N-alkyl pyridones, similar to Pirfenidone
(an antifibrotic drug).

o Reaction Logic: The acetoxy group protects the 5-position oxygen during N-alkylation
reactions (e.g., Ullmann coupling or Chan-Lam coupling), preventing O-alkylation side
products.

Analytical Standard

It is used as a reference standard in the metabolic profiling of pyridine-based drugs. 5-
hydroxylation followed by acetylation is a common metabolic pathway investigation in
toxicology studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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